Cas no 1804833-85-9 (Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804833-85-9
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4838312
• Update Time: 2025-10-28

Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8BrF3INO3/c1-2-18-9(17)7-8(19-10(12,13)14)6(15)3-5(4-11)16-7/h3H,2,4H2,1H3
• InChI Key： IKVWEZBKDNELMW-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)N=C(C(=O)OCC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate: Chemical Profile and Applications

The compound Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate, with the CAS number 1804833-85-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a bromomethyl group, an iodo substituent, and a trifluoromethoxy group. These functional groups confer unique chemical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its synthesis. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromomethyl and iodo substituents onto the pyridine ring. The trifluoromethoxy group, a strong electron-withdrawing group, is typically introduced via nucleophilic aromatic substitution under high-pressure conditions.

One of the most promising applications of Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate lies in its potential as a precursor for bioactive molecules. The bromomethyl group serves as an excellent leaving group, enabling further functionalization through nucleophilic substitution reactions. This feature makes it an ideal candidate for drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, this compound has also found applications in materials science. The trifluoromethoxy group imparts high thermal stability and electronic properties to the molecule, making it suitable for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing π-conjugated systems, which are essential components of modern electronic devices.

The chemical stability of Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied under various environmental conditions. It has been found to be stable under normal storage conditions but exhibits reactivity under specific acidic or basic environments. This understanding is crucial for its safe handling and storage in industrial settings.

From an environmental perspective, the biodegradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings underscore the importance of implementing proper waste management practices when dealing with this compound.

In conclusion, Ethyl 6-(bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.